Cas no 599212-92-7 (Dibenzofuran, 3,7-dibromo-2,8-bis(octyloxy)-)

• Product Name: Dibenzofuran, 3,7-dibromo-2,8-bis(octyloxy)-
• CAS No: 599212-92-7
• MF: C₂₈H₃₈Br₂O₃
• MW: 582.407527446747
• CID: 336825
• PubChem ID: 59595499
• Update Time: 2025-04-19

Dibenzofuran, 3,7-dibromo-2,8-bis(octyloxy)- Chemical and Physical Properties

Names and Identifiers

• Dibenzofuran, 3,7-dibromo-2,8-bis(octyloxy)-
• 3,7-dibromo-2,8-dioctoxydibenzofuran
• DTXSID10732461
• SCHEMBL12252374
• 599212-92-7
• 3,7-Dibromo-2,8-bis(octyloxy)dibenzo[b,d]furan

• Inchi： 1S/C28H38Br2O3/c1-3-5-7-9-11-13-15-31-27-17-21-22-18-28(32-16-14-12-10-8-6-4-2)24(30)20-26(22)33-25(21)19-23(27)29/h17-20H,3-16H2,1-2H3
• InChI Key： YELPYCHBVWZKIF-UHFFFAOYSA-N
• SMILES： BrC1=CC2=C(C=C1OCCCCCCCC)C1C=C(C(=CC=1O2)Br)OCCCCCCCC

Computed Properties

• Exact Mass: 580.11884
• Monoisotopic Mass: 580.11877g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 33
• Rotatable Bond Count: 16
• Complexity: 475
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 11.8
• Topological Polar Surface Area: 31.6Ų

Experimental Properties

• PSA: 31.6